4-(4-cyano-1H-imidazol-1-yl)-3-methoxyaniline

• Molecular Formula: C11H10N4O
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 1-(4-amino-2-methoxyphenyl)imidazole-4-carbonitrile
• InChI: InChI=1S/C11H10N4O/c1-16-11-4-8(13)2-3-10(11)15-6-9(5-12)14-7-15/h2-4,6-7H,13H2,1H3
• InChI Key: LPTZHEFQGWEKSR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)N)N2C=C(N=C2)C#N

Description

4-(4-cyano-1H-imidazol-1-yl)-3-methoxyaniline is a useful research compound. Its molecular formula is C11H10N4O and its molecular weight is 214.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 1-(2-methoxy-4-nitrophenyl)-1H-imidazole-4-carbonitrile (689 mg, 2.82 mmol) in EtOH (Ratio: 2, Volume: 15 mL) was added Acetic Acid (Ratio: 1.000, Volume: 7.50 mL) and Iron (630 mg, 11.29 mmol). The resulting mixture was brought to 100° C. and stirred for 2 h. The reaction was then diluted with water and brought to pH 8 by the addition of 1 N aqueous sodium hydroxide. This mixture was extracted with EtOAc (3×5 mL). The combined extracts were washed with water (5 mL), brine (5 mL), dried over MgSO4, filtered and concentrated in vacuo. LC-MS (M+H)+=215.0.